Cas no 62522-29-6 (1-Piperazineheptanoic acid, methyl ester)

1-Piperazineheptanoic acid, methyl ester structure
62522-29-6 structure
Product Name:1-Piperazineheptanoic acid, methyl ester
CAS No:62522-29-6
MF:C12H24N2O2
MW:228.331163406372
CID:441742
PubChem ID:71385595
Update Time:2025-04-19

1-Piperazineheptanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineheptanoic acid, methyl ester
    • methyl 7-piperazin-1-ylheptanoate
    • 62522-29-6
    • DTXSID10807820
    • METHYL 7-(PIPERAZIN-1-YL)HEPTANOATE
    • Inchi: 1S/C12H24N2O2/c1-16-12(15)6-4-2-3-5-9-14-10-7-13-8-11-14/h13H,2-11H2,1H3
    • InChI Key: DNCGRMCZHUMDLF-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCN1CCNCC1)=O

Computed Properties

  • Exact Mass: 228.18392
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司